Cas no 1261018-24-9 (N-benzyl-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N-benzyl-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 1261018-24-9
• MF: C₂₁H₁₇ClN₄O₂
• MW: 392.8382833004
• CID: 5321724
• Update Time: 2025-06-15

N-benzyl-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• N-benzyl-2-(2-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)acetamide
• N-benzyl-2-[2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• STL075321

• Inchi： 1S/C21H17ClN4O2/c22-17-9-4-8-16(12-17)20-24-21(28-25-20)18-10-5-11-26(18)14-19(27)23-13-15-6-2-1-3-7-15/h1-12H,13-14H2,(H,23,27)
• InChI Key： WZKQDIVKBQDKJM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NOC(C2=CC=CN2CC(NCC2C=CC=CC=2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• XLogP3: 3.8
• Topological Polar Surface Area: 73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-benzyl-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

Introduction to N-benzyl-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide and Its Significance in Modern Chemical Biology

N-benzyl-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide, a compound with the CAS number 1261018-24-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The intricate molecular framework of N-benzyl-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide integrates several key pharmacophoric elements that contribute to its potential therapeutic applications.

The core structure of this compound comprises a benzyl-substituted acetamide moiety linked to a pyrrole ring, which is further connected to a 1,2,4-oxadiazole ring. The presence of the 3-chlorophenyl group introduces additional electronic and steric properties that modulate the compound's interactions with biological targets. This multifaceted architecture makes N-benzyl-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide a versatile scaffold for drug discovery efforts.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to engage with biological macromolecules in diverse ways. The 1,2,4-oxadiazole ring, in particular, has been extensively studied for its role in inhibiting various enzymatic pathways and its potential as an anti-inflammatory agent. The incorporation of this motif into N-benzyl-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide suggests that it may exhibit similar properties, making it a valuable candidate for further investigation.

The pyrrole ring adds another layer of complexity to the compound's structure. Pyrroles are well-known for their involvement in various biological processes and have been utilized in the development of antiviral, antibacterial, and anticancer agents. The specific arrangement of atoms within the pyrrole ring in N-benzyl-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is likely to influence its binding affinity and selectivity towards target proteins.

The benzyl group at the acetamide position serves as a key pharmacophore that can modulate the compound's solubility and bioavailability. Benzyl-substituted amides are commonly found in pharmaceuticals due to their stability and ability to enhance binding interactions. In the context of N-benzyl-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-y}acetamide, this group may contribute to the compound's overall pharmacokinetic profile.

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The 3-chlorophenyl group introduces a chloro substituent that can influence the electronic properties of the aromatic ring. Chloroaromatic compounds are known for their diverse biological activities and have been explored in various therapeutic areas. The presence of this group in N-benzylem>

In recent years，there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). These interactions play crucial roles in many biological processes and are often associated with diseases such as cancer and inflammation. The unique structure of N-benzylem>

The potential applications of N-BENZYL{()}_1261018{()}